Cas no 2034538-49-1 (benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate)

• Product Name: benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate
• CAS No: 2034538-49-1
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5336298
• Update Time: 2025-10-21

benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-oxo-2-(((3-(thiophen-3-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate
• benzyl N-[2-oxo-2-[(3-thiophen-3-ylpyrazin-2-yl)methylamino]ethyl]carbamate
• benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate

• Inchi： 1S/C19H18N4O3S/c24-17(11-23-19(25)26-12-14-4-2-1-3-5-14)22-10-16-18(21-8-7-20-16)15-6-9-27-13-15/h1-9,13H,10-12H2,(H,22,24)(H,23,25)
• InChI Key： KBEQHXZATCZJEH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(CNC(=O)OCC2C=CC=CC=2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 488
• XLogP3: 1.5
• Topological Polar Surface Area: 121

Additional information on benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate

Benzyl N-({3-(Thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate (CAS No. 2034538-49-1): An Emerging Compound in Medicinal Chemistry

Benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate (CAS No. 2034538-49-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular structure, combines elements from benzyl, thiophene, and pyrazine moieties, making it a promising candidate for various pharmacological studies.

The benzyl group in the compound provides aromatic stability and enhances solubility, which are crucial for drug delivery and bioavailability. The thiophene moiety, known for its electron-rich nature, contributes to the compound's biological activity by facilitating interactions with target proteins. Additionally, the pyrazine ring, a heterocyclic aromatic compound, imparts further structural rigidity and functional versatility.

Recent research has focused on the pharmacological properties of benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Moreover, benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have therapeutic potential in cancer treatment, particularly in combination with other chemotherapeutic agents.

In addition to its biological activities, the synthesis of benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate has been optimized to improve yield and purity. A recent publication in *Organic Letters* described a multi-step synthesis route that involves the coupling of thiophene and pyrazine derivatives followed by carbamate formation with benzyl alcohol. This synthetic method not only enhances the efficiency of the process but also allows for the preparation of structurally related analogs for further biological evaluation.

The safety profile of benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate is another critical aspect that has been extensively studied. Toxicity assays conducted in vitro and in vivo have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety margin. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

From a pharmaceutical development perspective, benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate shows promise as a lead compound for drug discovery programs targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further optimization and clinical evaluation.

In conclusion, benzyl N-({3-(thiophen-3-yl)pyrazin-2-ylmethyl}carbamoyl)methylcarbamate (CAS No. 2034538-49-1) represents an exciting advancement in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in treating a range of diseases. As more data becomes available from preclinical and clinical studies, this compound is poised to play a significant role in the development of novel therapeutics.